Cas no 1428360-09-1 (N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 1428360-09-1
• MF: C₁₉H₁₇NO₄S
• MW: 355.40758395195
• CID: 6018464
• PubChem ID: 71804172
• Update Time: 2025-06-13

N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide
• 1428360-09-1
• N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)-1,3-benzodioxole-5-carboxamide
• F6415-1253
• AKOS024556289
• N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide
• N-[(furan-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C19H17NO4S/c21-19(15-3-4-17-18(10-15)24-13-23-17)20(11-14-6-8-22-12-14)7-5-16-2-1-9-25-16/h1-4,6,8-10,12H,5,7,11,13H2
• InChI Key： VVWFOYXJSQXGJV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCN(C(C1=CC=C2C(=C1)OCO2)=O)CC1=COC=C1

Computed Properties

• Exact Mass: 355.08782920g/mol
• Monoisotopic Mass: 355.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80.2Ų

Additional information on N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide

Research Brief on N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide (CAS: 1428360-09-1)

Recent studies on the compound N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide (CAS: 1428360-09-1) have highlighted its potential applications in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodioxole and heterocyclic (furan and thiophene) moieties, has garnered attention due to its promising pharmacological properties. Researchers have focused on its synthesis, structural optimization, and biological evaluation to explore its therapeutic potential.

The synthesis of N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide involves a multi-step process, including the coupling of benzodioxole-5-carboxylic acid with furan-3-ylmethylamine and thiophen-2-ylethylamine derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating its use in subsequent biological assays. The compound's structural features, such as the presence of electron-rich heterocycles, contribute to its interaction with biological targets.

In vitro studies have demonstrated that this compound exhibits significant activity against a range of biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, preliminary data suggest that it may act as a modulator of specific G-protein-coupled receptors (GPCRs) or inhibit key enzymes involved in oxidative stress pathways. These findings underscore its potential as a lead compound for drug development.

Further investigations into the compound's mechanism of action have employed computational modeling and molecular docking studies. These approaches have provided insights into the binding interactions between N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide and its putative targets. Such studies are critical for understanding the structure-activity relationship (SAR) and guiding the design of more potent analogs.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent efforts have focused on derivatization strategies to enhance its drug-like characteristics while retaining its biological activity. Additionally, toxicity studies are underway to evaluate its safety profile, a crucial step in the drug development pipeline.

In conclusion, N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide (CAS: 1428360-09-1) represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should focus on advancing its preclinical development and exploring its potential in clinical applications.